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Compound Name: Jte-907

Cat. No.: B1673102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JTE-907 is a potent and selective inverse agonist for the cannabinoid CB2 receptor,

demonstrating significant anti-inflammatory properties in various in vivo models.[1][2][3][4]

Accurate and consistent preparation of JTE-907 stock solutions is critical for obtaining reliable

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of JTE-907 stock solutions, along with its key chemical and

physical properties. Additionally, a relevant signaling pathway and an experimental workflow for

stock solution preparation are illustrated.

Chemical and Physical Properties
A summary of the essential properties of JTE-907 is provided in the table below. This

information is crucial for accurate calculations and proper handling of the compound.
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Property Value Source

Chemical Name

N-(1,3-Benzodioxol-5-

ylmethyl)-1,2-dihydro-7-

methoxy-2-oxo-8-

(pentyloxy)-3-

quinolinecarboxamide

[5]

Molecular Weight 438.48 g/mol

Formula C₂₄H₂₆N₂O₆

Purity ≥98%

Appearance White to off-white powder

CAS Number 282089-49-0

Solubility Data
JTE-907 exhibits solubility in various organic solvents. The choice of solvent will depend on the

specific requirements of the downstream application. It is crucial to use high-purity, anhydrous

solvents to minimize degradation of the compound.

Solvent Maximum Concentration Source

DMSO 100 mM

Ethanol 10 mM

DMF 16.6 mg/mL

DMF:PBS (pH 7.2) (1:2) 0.2 mg/mL

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent for

preparing high-concentration stock solutions.

Experimental Protocol: Preparation of a 10 mM JTE-
907 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of JTE-907 in DMSO.

Materials:

JTE-907 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of JTE-907 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of JTE-907 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.38 mg of JTE-907 (Molecular Weight = 438.48

g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

JTE-907 powder. For a 10 mM solution, if you weighed 4.38 mg, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath or sonication in an ultrasonic

bath can aid in dissolution if necessary. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, it is recommended to aliquot the stock solution into smaller, single-use
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volumes in microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,

the solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month. For the solid

compound, storage at room temperature is acceptable.

Safety Precautions:

JTE-907 is for research use only.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and solvents.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

JTE-907 Signaling Pathway
JTE-907 acts as a selective inverse agonist of the cannabinoid CB2 receptor. Its anti-

inflammatory effects are mediated through specific intracellular signaling cascades. One

identified pathway involves the phosphorylation of p38 and the activation of STAT5A, which in

turn drives the differentiation of T cells towards a regulatory T cell (Treg) phenotype.
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Caption: JTE-907 signaling via the CB2 receptor.
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Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical flow of the experimental protocol for preparing a

JTE-907 stock solution.
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Caption: Workflow for preparing JTE-907 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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